Cas no 294647-12-4 (N-(4-methoxynaphthalen-1-yl)-2-phenoxyacetamide)

• Product Name: N-(4-methoxynaphthalen-1-yl)-2-phenoxyacetamide
• CAS No: 294647-12-4
• MF: C₁₉H₁₇NO₃
• MW: 307.343185186386
• CID: 6441414
• Update Time: 2025-05-19

N-(4-methoxynaphthalen-1-yl)-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxynaphthalen-1-yl)-2-phenoxyacetamide
• Acetamide, N-(4-methoxy-1-naphthalenyl)-2-phenoxy-

• Inchi： 1S/C19H17NO3/c1-22-18-12-11-17(15-9-5-6-10-16(15)18)20-19(21)13-23-14-7-3-2-4-8-14/h2-12H,13H2,1H3,(H,20,21)
• InChI Key： BTCCPKVUCQMRFJ-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C=CC=C2)=C(OC)C=C1)(=O)COC1=CC=CC=C1

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 561.0±35.0 °C(Predicted)
• pka: 14.52±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(4-methoxynaphthalen-1-yl)-2-phenoxyacetamide

N-(4-Methoxynaphthalen-1-yl)-2-Phenoxyacetamide: A Comprehensive Overview

N-(4-Methoxynaphthalen-1-yl)-2-phenoxyacetamide, identified by the CAS number 294647-12-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a naphthalene ring system with a phenoxyacetamide group. The naphthalene moiety, substituted with a methoxy group at the 4-position, contributes to the compound's aromatic stability and potential for various chemical reactions. The phenoxyacetamide group, on the other hand, introduces additional functional diversity, making this compound a versatile building block for further synthesis.

Recent studies have highlighted the potential of N-(4-methoxynaphthalen-1-yl)-2-phenoxyacetamide in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules. For instance, investigations into its antimicrobial properties have shown promising results, suggesting its potential application in developing new antibiotics. Additionally, the compound has been studied for its anti-inflammatory effects, which could pave the way for novel treatments in inflammatory diseases.

The synthesis of N-(4-methoxynaphthalen-1-yl)-2-phenoxyacetamide involves a series of well-established organic reactions. The process typically begins with the preparation of the naphthalene derivative, followed by nucleophilic substitution or coupling reactions to introduce the phenoxyacetamide group. Optimization of reaction conditions has been a focus of recent research, with studies emphasizing the importance of catalyst selection and reaction temperature in achieving high yields and purity.

In terms of physical properties, N-(4-methoxynaphthalen-1-yl)-2-phenoxyacetamide exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the ultraviolet region, indicating its potential for use in optoelectronic applications. Furthermore, computational studies have revealed that the compound's electronic structure is highly conjugated, which enhances its stability and reactivity.

The application of N-(4-methoxynaphthalen-1-yl)-2-phenoxyacetamide extends beyond pharmaceuticals. It has been explored as a precursor for advanced materials, including organic semiconductors and light-emitting diodes (LEDs). Recent advancements in materials science have demonstrated that derivatives of this compound can exhibit efficient charge transport properties, making them suitable for use in high-performance electronic devices.

From an environmental perspective, the ecological impact of N-(4-methoxynaphthalen-1-yl)-2-phenoxyacetamide has also been a topic of interest. Studies have assessed its biodegradability under various conditions and found that it undergoes slow degradation in aqueous environments. This information is crucial for understanding its potential environmental fate and guiding sustainable practices in its production and use.

In conclusion, N-(4-methoxynaphthalen-1-yl)-2-phenoxyacetamide (CAS No: 294647-12-4) is a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across diverse scientific domains.